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Compound of Interest

2-Chloro-5-(chloromethyl)-3-
Compound Name:
methylpyridine

Cat. No.: B116299

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide provides a summary of available spectral data and synthetic
methodologies related to chloro-substituted methylpyridines, with a primary focus on providing
reference information for 2-Chloro-5-(chloromethyl)-3-methylpyridine. Due to a lack of
publicly available experimental spectral data for 2-Chloro-5-(chloromethyl)-3-methylpyridine,
this document presents a comprehensive overview of the closely related and well-characterized
compound, 2-Chloro-5-(chloromethyl)pyridine. This information is intended to serve as a
valuable resource for researchers engaged in the synthesis, characterization, and application
of related molecules in fields such as medicinal chemistry and materials science.

Physicochemical Properties

While specific experimental data for 2-Chloro-5-(chloromethyl)-3-methylpyridine is limited,
some basic molecular properties can be calculated. For reference, the properties of 2-Chloro-5-
(chloromethyl)pyridine are also provided.
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Property

2-Chloro-5-
(chloromethyl)-3-
methylpyridine

2-Chloro-5-
(chloromethyl)pyridine

Molecular Formula C7H-CI2N CeHsCI2N
Molecular Weight 176.04 g/mol 162.02 g/mol
CAS Number 150807-88-8 70258-18-3
Melting Point 58-62 °C 37-42 °CJ[1]
Boiling Point 269.4+35.0 °C (Predicted) Not Available

Spectral Data Reference: 2-Chloro-5-
(chloromethyl)pyridine

The following tables summarize the available spectral data for 2-Chloro-5-
(chloromethyl)pyridine, which can serve as a useful comparison for researchers working with its
3-methyl analog.

H NMR Spectral Data

Chemical Shift (ppm) Multiplicity

Assignment

Data not explicitly available in

search results

13C NMR Spectral Data
Chemical Shift (ppm)

Assignment

Data not explicitly available in search results

Mass Spectrometry Data

The NIST Mass Spectrometry Data Center provides GC-MS data for 2-Chloro-5-
(chloromethyl)pyridine.
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m/z Value Interpretation
161 Molecular lon [M]*
128 [M-CI]*

126 [M-HCI*

Infrared (IR) Spectroscopy Data

Wavenumber (cm~—?) Interpretation

Specific peak data not available in search

results

Experimental Protocols: Synthesis of Chloro-
Substituted Pyridines

While a specific protocol for 2-Chloro-5-(chloromethyl)-3-methylpyridine is not available,
several methods for the synthesis of the related compound, 2-Chloro-5-(chloromethyl)pyridine,
have been documented. These protocols typically involve the chlorination of a methylpyridine
precursor.

Example Protocol: Synthesis of 2-Chloro-5-
(chloromethyl)pyridine from 2-Chloro-5-
(hydroxymethyl)pyridine

This method involves the conversion of the hydroxymethyl group to a chloromethyl group using
thionyl chloride.

Materials:
e 2-Chloro-5-(hydroxymethyl)pyridine
e Thionyl chloride

e 1,2-Dichloroethane
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Chloroform

Water

Sodium hydrogen carbonate

Activated carbon

Procedure:

e A mixture of 70.3 g of 2-chloro-5-(hydroxymethyl)pyridine and 50 ml of 1,2-dichloroethane is
added dropwise to a mixture of 87.4 g of thionyl chloride and 100 ml of 1,2-dichloroethane
over 30 minutes on a water bath at 5-20 °C.

e The resulting mixture is stirred at room temperature for 90 minutes.

e The mixture is then refluxed for 4.5 hours.

e The reaction mixture is concentrated.

e The residue is diluted with 200 ml of chloroform and 60 ml of water.

e 20 g of sodium hydrogen carbonate is added in small portions with stirring.

e The organic layer is separated, treated with activated carbon, and concentrated to yield 2-
chloro-5-(chloromethyl)pyridine as a yellow-brown solid.

Visualizations

The following diagrams illustrate key concepts related to the characterization and synthesis of
chloro-substituted methylpyridines.
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Hypothetical Synthetic Pathway for 2-Chloro-5-(chloromethyl)-3-methylpyridine

3,5-Dimethylpyridine

2-Chloro-3,5-dimethylpyridine

Side-chain
hlorination

2-Chloro-5-(chloromethyl)-3-methylpyridine

Relationship between Structure and Expected Spectral Data

Chemical Structure

2-Chloro-5-(chloromethyl)-3-methylpyridine
(C7H7CI2N)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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